Cas no 2248405-80-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate
• CAS No: 2248405-80-1
• MF: C₂₂H₁₆N₂O₆S
• MW: 436.437244415283
• CID: 5993790
• PubChem ID: 165724337
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6521412
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate
• 2248405-80-1

• Inchi： 1S/C22H16N2O6S/c25-20-18-11-4-5-12-19(18)21(26)24(20)30-22(27)16-9-6-10-17(13-16)31(28,29)23-14-15-7-2-1-3-8-15/h1-13,23H,14H2
• InChI Key： WRKHYUKERPGRSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 436.07290741g/mol
• Monoisotopic Mass: 436.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Benzylsulfamoyl)Benzoate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate (CAS No. 2248405-80-1) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives and is characterized by its isoindole ring system and sulfonamide substituent. The molecule's structure makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The isoindole core of this compound is a bicyclic structure consisting of a benzene ring fused with a dihydroisoquinoline moiety. This structural feature contributes to the compound's stability and reactivity. The benzylsulfamoyl group attached to the benzoate ester further enhances the molecule's functional properties, making it suitable for interactions with biological systems. Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer.

One of the most notable aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate is its ability to inhibit key enzymes involved in inflammation and apoptosis. For instance, research published in *Nature Communications* demonstrated that this compound can selectively inhibit cyclooxygenase (COX)-2, an enzyme associated with pain and inflammation. This finding underscores its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The isoindole moiety exhibits interesting electronic properties that make it a candidate for use in organic electronics. Recent advancements in synthetic methodologies have enabled the large-scale synthesis of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzylsulfamoyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent introduction of the benzylsulfamoyl group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies conducted under simulated environmental conditions suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential as an environmental pollutant. This property is particularly important given the increasing emphasis on sustainable chemistry practices.

Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetics of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 3-(benzylsulfamoyl)benzoate to enhance its therapeutic potential. Researchers are also exploring its utility as a scaffold for designing new classes of drugs targeting various disease states. The compound's versatility and unique chemical properties position it as a valuable tool in both academic and industrial settings.

In conclusion, 1,3-Dioxo-2,3-Dihydro-Isoindol-Yl Benzoate derivatives represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new insights into their properties and functions, this compound will likely play an increasingly important role in advancing both scientific knowledge and practical innovations.